Cas no 39649-71-3 (4-hexyloxybenzoyl chloride)
4-hexyloxybenzoyl chloride structure
Product Name:4-hexyloxybenzoyl chloride
CAS No:39649-71-3
MF:C13H17ClO2
MW:240.725883245468
MDL:MFCD00000690
CID:89380
PubChem ID:170235
Update Time:2025-08-03
4-hexyloxybenzoyl chloride Chemical and Physical Properties
Names and Identifiers
-
- 4-hexyloxybenzoyl chloride
- 4-n-Hexyloxybenzoyl chloride
- 4-(hexyloxy)Benzoyl chloride
- 4-hexoxybenzoyl chloride
- p-(Hexyloxy)benzoyl Chloride
- SCHEMBL1022325
- 4-(Hexyloxy)benzoylchloride
- UNII-844TDH4A8P
- Benzoyl chloride, 4-(hexyloxy)-
- NS00030638
- EINECS 254-561-3
- 4-hexyloxy-benzoyl chloride
- 4-hexyloxybenzoic acid chloride
- 39649-71-3
- AS-59612
- FT-0618592
- A824674
- 844TDH4A8P
- AKOS015889285
- MFCD00000690
- p-Hexyloxybenzoyl chloride
- DTXSID6068193
- G77197
- DB-049458
-
- MDL： MFCD00000690
- Inchi： 1S/C13H17ClO2/c1-2-3-4-5-10-16-12-8-6-11(7-9-12)13(14)15/h6-9H,2-5,10H2,1H3
- InChI Key： DQQOONVCLQZWOY-UHFFFAOYSA-N
- SMILES： ClC(C1C=CC(=CC=1)OCCCCCC)=O
- BRN： 2210619
Computed Properties
- Exact Mass: 240.09200
- Monoisotopic Mass: 240.092
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 7
- Complexity: 198
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
- Topological Polar Surface Area: 26.3A^2
Experimental Properties
- Color/Form: liquid
- Density: 1.081 g/mL at 25 °C(lit.)
- Boiling Point: 213-214 °C30 mm Hg(lit.)
- Flash Point: >230 °F
- Refractive Index: n20/D 1.5383(lit.)
- PSA: 26.30000
- LogP: 4.02470
- Sensitiveness: Moisture Sensitive
- Solubility: Not determined
4-hexyloxybenzoyl chloride Security Information
- Hazardous Material transportation number：UN 3265 8/PG 2
- WGK Germany：3
- Hazard Category Code： 34-36/37
- Safety Instruction： S26-S27-S28-S36/37/39-S45
-
Hazardous Material Identification：
- HazardClass：8
- PackingGroup：II
- TSCA：Yes
- Risk Phrases：R34
- Packing Group：II
- Safety Term：8
- Packing Group：II
- Hazard Level：8
4-hexyloxybenzoyl chloride Customs Data
- HS CODE：2918990090
- Customs Data：
China Customs Code:
2918990090Overview:
2918990090. Other additional oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2918990090. other carboxylic acids with additional oxygen function and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
4-hexyloxybenzoyl chloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB117042-5 g |
4-n-Hexyloxybenzoyl chloride, 98%; . |
39649-71-3 | 98% | 5g |
€82.80 | 2023-06-24 | |
| abcr | AB117042-25 g |
4-n-Hexyloxybenzoyl chloride, 98%; . |
39649-71-3 | 98% | 25g |
€218.00 | 2023-06-24 | |
| abcr | AB117042-100 g |
4-n-Hexyloxybenzoyl chloride, 98%; . |
39649-71-3 | 98% | 100g |
€711.00 | 2023-06-24 | |
| eNovation Chemicals LLC | D769354-1g |
4-(Hexyloxy)benzoyl chloride |
39649-71-3 | 98% | 1g |
$85 | 2024-06-07 | |
| eNovation Chemicals LLC | D769354-5g |
4-(Hexyloxy)benzoyl chloride |
39649-71-3 | 98% | 5g |
$190 | 2024-06-07 | |
| eNovation Chemicals LLC | D769354-10g |
4-(Hexyloxy)benzoyl chloride |
39649-71-3 | 98% | 10g |
$735 | 2023-09-02 | |
| eNovation Chemicals LLC | D769354-25g |
4-(Hexyloxy)benzoyl chloride |
39649-71-3 | 98% | 25g |
$1170 | 2023-09-02 | |
| A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI | A13367-5g |
4-n-Hexyloxybenzoyl chloride, 98% |
39649-71-3 | 98% | 5g |
￥1143.00 | 2023-01-12 | |
| A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI | A13367-25g |
4-n-Hexyloxybenzoyl chloride, 98% |
39649-71-3 | 98% | 25g |
￥5683.00 | 2023-01-12 | |
| A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI | A13367-100g |
4-n-Hexyloxybenzoyl chloride, 98% |
39649-71-3 | 98% | 100g |
￥19567.00 | 2023-01-12 |
4-hexyloxybenzoyl chloride Related Literature
-
Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
-
Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
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